Cas no 181472-55-9 (Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI))
Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI)
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- Inchi: 1S/C12H23NO3/c1-11(2,3)16-10(14)13(4)9-12(15)7-5-6-8-12/h15H,5-9H2,1-4H3
- InChI Key: DZMQMSTZZKJISQ-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)N(CC1(O)CCCC1)C
Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4305526-0.05g |
tert-butyl N-[(1-hydroxycyclopentyl)methyl]-N-methylcarbamate |
181472-55-9 | 95.0% | 0.05g |
$587.0 | 2025-02-20 | |
| Enamine | EN300-4305526-0.1g |
tert-butyl N-[(1-hydroxycyclopentyl)methyl]-N-methylcarbamate |
181472-55-9 | 95.0% | 0.1g |
$615.0 | 2025-02-20 | |
| Enamine | EN300-4305526-0.25g |
tert-butyl N-[(1-hydroxycyclopentyl)methyl]-N-methylcarbamate |
181472-55-9 | 95.0% | 0.25g |
$642.0 | 2025-02-20 | |
| Enamine | EN300-4305526-0.5g |
tert-butyl N-[(1-hydroxycyclopentyl)methyl]-N-methylcarbamate |
181472-55-9 | 95.0% | 0.5g |
$671.0 | 2025-02-20 | |
| Enamine | EN300-4305526-1.0g |
tert-butyl N-[(1-hydroxycyclopentyl)methyl]-N-methylcarbamate |
181472-55-9 | 95.0% | 1.0g |
$699.0 | 2025-02-20 | |
| Enamine | EN300-4305526-2.5g |
tert-butyl N-[(1-hydroxycyclopentyl)methyl]-N-methylcarbamate |
181472-55-9 | 95.0% | 2.5g |
$1370.0 | 2025-02-20 | |
| Enamine | EN300-4305526-5.0g |
tert-butyl N-[(1-hydroxycyclopentyl)methyl]-N-methylcarbamate |
181472-55-9 | 95.0% | 5.0g |
$2028.0 | 2025-02-20 | |
| Enamine | EN300-4305526-10.0g |
tert-butyl N-[(1-hydroxycyclopentyl)methyl]-N-methylcarbamate |
181472-55-9 | 95.0% | 10.0g |
$3007.0 | 2025-02-20 | |
| 1PlusChem | 1P02974V-50mg |
tert-butylN-[(1-hydroxycyclopentyl)methyl]-N-methylcarbamate |
181472-55-9 | 95% | 50mg |
$788.00 | 2024-06-18 | |
| 1PlusChem | 1P02974V-100mg |
tert-butylN-[(1-hydroxycyclopentyl)methyl]-N-methylcarbamate |
181472-55-9 | 95% | 100mg |
$822.00 | 2024-06-18 |
Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI)
Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI): An Overview
Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI), with the CAS number 181472-55-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a carbamate ester, is characterized by its unique structural features and potential applications in drug development and chemical synthesis.
The molecular structure of Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI) consists of a carbamate functional group attached to a substituted cyclopentyl ring. The presence of the hydroxyl group on the cyclopentyl ring and the tert-butyl ester moiety contributes to its chemical stability and reactivity. These structural elements make it an attractive candidate for various chemical transformations and biological studies.
In recent years, significant advancements have been made in understanding the properties and applications of Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI). Research has shown that this compound exhibits promising activity in several biological assays, making it a valuable tool in the development of new therapeutic agents. For instance, studies have demonstrated its potential as a prodrug for targeted drug delivery systems, where the tert-butyl ester can be cleaved under specific physiological conditions to release the active drug moiety.
The synthesis of Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI) has been extensively explored in the literature. One common synthetic route involves the reaction of a substituted cyclopentanol with methyl chloroformate followed by esterification with tert-butanol. This method provides high yields and good purity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.
In the context of pharmaceutical research, Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI) has shown potential as a scaffold for designing new drugs with improved pharmacokinetic properties. Its ability to modulate biological pathways and interact with specific targets makes it a valuable starting point for drug discovery efforts. For example, studies have investigated its use as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases.
Clinical trials involving compounds derived from Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI) have also yielded promising results. These trials have focused on evaluating the safety and efficacy of these compounds in treating various diseases, including cancer and neurodegenerative disorders. The data collected from these trials provide valuable insights into the potential therapeutic applications of this compound and its derivatives.
Beyond its pharmaceutical applications, Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI) has found use in other areas of chemistry. Its unique structural features make it an excellent ligand for coordination chemistry studies. Researchers have explored its coordination behavior with various metal ions to develop new catalysts and materials with enhanced properties. These studies have led to the discovery of novel complexes with potential applications in catalysis and materials science.
In conclusion, Carbamic acid, [(1-hydroxycyclopentyl)methyl]methyl-, 1,1-dimethylethyl ester (9CI) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it a valuable tool for developing new therapeutic agents and advancing our understanding of biological systems. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in future scientific endeavors.
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